Cas no 111843-10-8 (2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-)
111843-10-8 structure
Product Name:2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-
CAS No:111843-10-8
MF:C23H28O6
MW:400.464827537537
CID:152262
PubChem ID:6443896
Update Time:2025-04-19
2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-
- Hancinone C
- 2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2...
- 4,5-dimethoxy-2-prop-2-enyl-4-[(E)-1-(3,4,5-trimethoxyphenyl)prop-1-en-2-yl]cyclohexa-2,5-dien-1-one
- Hancinone C.
- [ "" ]
- F92848
- AKOS032948902
- 111843-10-8
- 2,5-Cyclohexadien-1-one, 4,5-dimethoxy-4-(1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl)-2-(2-propenyl)-, (E)-
- DA-53831
-
- Inchi: 1S/C23H28O6/c1-8-9-17-14-23(29-7,21(27-5)13-18(17)24)15(2)10-16-11-19(25-3)22(28-6)20(12-16)26-4/h8,10-14H,1,9H2,2-7H3/b15-10+
- InChI Key: LNCSXXRCEFAYFK-XNTDXEJSSA-N
- SMILES: O(C)C1(C(=CC(C(CC=C)=C1)=O)OC)/C(/C)=C/C1C=C(C(=C(C=1)OC)OC)OC
Computed Properties
- Exact Mass: 400.18900
- Monoisotopic Mass: 400.188589
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.2
- XLogP3: 4
Experimental Properties
- Color/Form: Powder
- Density: 1.14
- Boiling Point: 550.2°Cat760mmHg
- Flash Point: 237.4°C
- Refractive Index: 1.546
- PSA: 63.22000
- LogP: 4.11640
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H44490-5mg |
4,5-dimethoxy-2-prop-2-enyl-4-[(E)-1-(3,4,5-trimethoxyphenyl)prop-1-en-2-yl]cyclohexa-2,5-dien-1-one |
111843-10-8 | ,HPLC≥96.5% | 5mg |
¥5280.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4181-1 mg |
Hancinone C |
111843-10-8 | 1mg |
¥2435.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN4181-5mg |
Hancinone C |
111843-10-8 | 5mg |
¥ 4040 | 2024-07-20 | ||
| TargetMol Chemicals | TN4181-5 mg |
Hancinone C |
111843-10-8 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN4181-1 mL * 10 mM (in DMSO) |
Hancinone C |
111843-10-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| A2B Chem LLC | AE17511-5mg |
Hancinone C |
111843-10-8 | 96.5% | 5mg |
$719.00 | 2024-04-20 | |
| A2B Chem LLC | AE17511-20mg |
Hancinone C |
111843-10-8 | ≥95% | 20mg |
$2677.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4181-1 ml * 10 mm |
Hancinone C |
111843-10-8 | 1 ml * 10 mm |
¥ 4140 | 2024-07-20 |
2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
111843-10-8 (2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-) Related Products
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